Cas no 36697-76-4 (2,2'-Bioxazole, 4,4'-diethyl-4,4',5,5'-tetrahydro-, (R*,R*)-)

• Product Name: 2,2'-Bioxazole, 4,4'-diethyl-4,4',5,5'-tetrahydro-, (R*,R*)-
• CAS No: 36697-76-4
• MF: C₁₀H₁₆N₂O₂
• MW: 196.246242523193
• CID: 3951558
• PubChem ID: 131852998
• Update Time: 2025-04-22

2,2'-Bioxazole, 4,4'-diethyl-4,4',5,5'-tetrahydro-, (R*,R*)- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bioxazole, 4,4'-diethyl-4,4',5,5'-tetrahydro-, (R*,R*)-
• 36697-76-4
• Rel-(4R,4'R)-4,4'-diethyl-4,4',5,5'-tetrahydro-2,2'-bioxazole

• Inchi： 1S/C10H16N2O2/c1-3-7-5-13-9(11-7)10-12-8(4-2)6-14-10/h7-8H,3-6H2,1-2H3/t7-,8-/m1/s1
• InChI Key： OBVCYBCUSRXZQX-HTQZYQBOSA-N
• SMILES： O1C(C2=N[C@H](CC)CO2)=N[C@H](CC)C1

Computed Properties

• Exact Mass: 196.121177757Da
• Monoisotopic Mass: 196.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.2Ų